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Compound of Interest

Compound Name: Reversin 205

Cat. No.: B172063 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential information

and step-by-step procedures for the proper disposal of Reversin 205, a hydrophobic peptide

and P-glycoprotein inhibitor, to ensure laboratory safety and environmental protection.

Key Properties and Safety Information
Understanding the properties of Reversin 205 is the first step in its safe management. While

specific disposal instructions are not readily available, its known characteristics necessitate

careful handling as a hazardous chemical waste.

Property Value Citation

Molecular Formula C41H58N4O12 [1]

Molecular Weight 798.92 g/mol

Form Film

Solubility
Soluble in DMSO or ethanol;

Insoluble in water
[2]

Storage Temperature −20°C [2]

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 (highly hazardous to water)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b172063?utm_src=pdf-interest
https://www.benchchem.com/product/b172063?utm_src=pdf-body
https://www.benchchem.com/product/b172063?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Reversin-205
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/358/451/r1401dat.pdf
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/358/451/r1401dat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): When handling Reversin 205, always use appropriate

personal protective equipment, including eyeshields, gloves, and a type N95 (US) dust mask.

Step-by-Step Disposal Protocol for Reversin 205
Given its classification as a combustible solid and high water hazard, Reversin 205 and any

materials contaminated with it must be disposed of as hazardous chemical waste. Adherence

to institutional and local regulations is mandatory.

Step 1: Waste Segregation

Solid Waste: Collect any unused or expired Reversin 205 powder, as well as contaminated

items such as weigh boats, pipette tips, and gloves, in a designated and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Reversin 205 (e.g., dissolved in DMSO or ethanol)

should be collected in a separate, compatible, and clearly labeled hazardous liquid waste

container. Do not mix with aqueous waste streams due to its insolubility in water.

Step 2: Container Selection and Labeling

Use containers that are chemically resistant and have secure, leak-proof lids.

Label all waste containers clearly with "Hazardous Waste," the full chemical name "Reversin
205," and the specific solvents used (e.g., DMSO, ethanol). Indicate the approximate

concentration and quantity of the waste.

Step 3: Temporary Storage

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area, away from incompatible materials. Follow your institution's guidelines for secondary

containment.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

Reversin 205 waste.
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Provide the waste manifest with accurate information about the chemical composition of the

waste.

Important Considerations:

NEVER dispose of Reversin 205 down the drain or in the regular trash. Its high water

hazard classification indicates a significant risk to aquatic environments.

Consult your institution's specific waste management protocols, as they may have additional

requirements.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of Reversin 205.
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Caption: Workflow for the safe disposal of Reversin 205 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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